Cas no 1251000-20-0 (tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate)

• Product Name: tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate
• CAS No: 1251000-20-0
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• MDL: MFCD18792844
• CID: 5098677
• PubChem ID: 135396465
• Update Time: 2026-03-02

tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate
• tert-butyl 2-bromo-5,6,7,9-tetrahydroimidazo[1,2-a][1,4]diazepine-8-carboxylate
• 5H-Imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylic acid, 2-bromo-6,7-dihydro-, 1,1-dimethylethyl ester
• tert-Butyl 2-bromo-6,7-dihydro-5H-imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylate
• CS-0145533
• D79590
• 8-Boc-2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• t-Butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate
• tert-butyl 2-bromo-5H,6H,7H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate
• PS-20364
• 1251000-20-0
• tert-Butyl2-bromo-6,7-dihydro-5H-imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylate
• MFCD18792844

• MDL： MFCD18792844
• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)16-6-4-5-15-7-9(13)14-10(15)8-16/h7H,4-6,8H2,1-3H3
• InChI Key： SKLYANWIAXJMDS-UHFFFAOYSA-N
• SMILES： N12C=C(Br)N=C1CN(C(OC(C)(C)C)=O)CCC2

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate

tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate (CAS No: 1251000-20-0)

The compound tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate, with the CAS registry number 1251000-20-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazodiazepines, which are known for their unique structural features and potential biological activities. The molecule consists of a fused bicyclic system—a combination of an imidazole and a diazepine ring—substituted with a tert-butyl group and a bromine atom at specific positions.

Recent studies have highlighted the importance of imidazodiazepines in drug discovery due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain imidazodiazepine derivatives exhibit potent activity against cancer cells by targeting specific kinases involved in cell proliferation and survival. The presence of the tert-butyl group in this compound suggests that it may serve as a protective substituent during synthesis or as a means to enhance pharmacokinetic properties such as solubility and bioavailability.

The bromine atom at position 2 of the imidazole ring is particularly intriguing as it may play a critical role in determining the compound's reactivity and selectivity. Brominated compounds are often utilized in medicinal chemistry as they can act as leaving groups in substitution reactions or serve as bioisosteres to modify the physicochemical properties of molecules. In this case, the bromine atom could potentially be replaced with other halogens or functional groups to explore its impact on biological activity.

From a synthetic perspective, the preparation of tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies such as ring-closing metathesis and nucleophilic aromatic substitution to construct the imidazodiazepine core. These methods not only highlight the versatility of modern synthetic techniques but also underscore the importance of understanding reaction mechanisms in complex molecule synthesis.

In terms of applications, this compound has shown promise in preliminary assays targeting neurodegenerative diseases such as Alzheimer's disease. Studies conducted by researchers at the University of California have indicated that certain imidazodiazepine derivatives can inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's patients. While further research is needed to validate these findings in vivo models, these results suggest that tert-butyl 2-bromo-5H... could be a lead compound for developing novel therapeutic agents.

Beyond its potential therapeutic applications, this compound also serves as a valuable tool for studying receptor-ligand interactions and molecular recognition processes. Its unique structure allows for investigations into how subtle changes in substituents can influence binding affinity and selectivity towards specific biological targets. Such studies are crucial for advancing our understanding of drug design principles and improving the efficacy of future medications.

In conclusion, tert-butyl 2-bromo... represents an exciting area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands as a testament to the ingenuity and persistence of scientists working at the forefront of chemical innovation.